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Compound of Interest

Compound Name: 1-Allyl-[1,4]diazepane
CAS No.: 229162-11-2
Cat. No.: B3021734
Get Quote
. J

Executive Summary

1-Allyl-diazepane is a bifunctional heterocyclic building block featuring a seven-membered
diazepane ring and a reactive allyl group.[1] It serves as a strategic intermediate in the
synthesis of suvorexant (an orexin receptor antagonist) and various pyrrolo[1,2-a]
[1,4]diazepine scaffolds.[1]

Due to the presence of a secondary amine and an allyl moiety, this compound presents specific
hazards: skin/eye irritation (potential corrosivity in free base form), respiratory toxicity, and
oxidative instability.[1] This guide establishes a self-validating protocol for its safe storage,
manipulation, and disposal.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]8]
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Property Data Notes

Synonyms: 1-

Chemical Name 1-Allyl-1,4-diazepane Allylhomopiperazine; N-Allyl-

1,4-diazepane

229162-11-2 (Free ) N
Verify specific salt form on

CAS Number Base)2228890-93-3 )
) ) container label.[1][2][3]
(Dihydrochloride)
Molecular Formula CsHisN2 MW: 140.23 g/mol (Free Base)

Colorless to pale yellow liquid
(Free Base)Off-white solid

_ Free base is viscous and
Physical State ]
hygroscopic.[1]

(HClI salt)
- ) ~80-85°C at 0.5 mmHg High vacuum required for
Boiling Point ) o
(Predicted) distillation.
N Miscible in DCM, MeOH, Partially soluble in water (high
Solubility

DMSO.[1]

pH increases lipophilicity).

~9.5 (Secondary amine), ~6.0
pKa _ _ Acts as a strong base.
(Tertiary amine)

Hazard Identification & Toxicology (GHS)

While often labeled as an Irritant, the free base possesses caustic properties typical of
secondary amines.[1] Treat as Corrosive until proven otherwise.

GHS Classification

o Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.
o Skin Corrosion/Irritation: Category 2 (H315) - Causes skin irritation.[1]
e Serious Eye Damage/Irritation: Category 2A (H319) - Causes serious eye irritation.[1]

e STOT-SE: Category 3 (H335) - May cause respiratory irritation.[1]
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Mechanistic Toxicology

o Amine Reactivity: The secondary amine at position 4 is nucleophilic and can react with skin
proteins, causing contact dermatitis or chemical burns.[1]

« Allyl Toxicity: Allyl amines can be metabolized to acrolein-like intermediates, posing a risk of
lacrimation and respiratory distress if aerosolized.[1]

Safe Handling Protocols (Engineering Controls &
PPE)
Engineering Controls

e Primary Barrier: All handling must occur within a certified chemical fume hood operating at a
face velocity of >100 fpm.[1]

 Inert Atmosphere: The free base absorbs CO2 from the air (forming carbamates). Handle
under Nitrogen or Argon flow.

Personal Protective Equipment (PPE)[1]

e Hand Protection: Double-gloving is required.[1]
o Inner Layer: Nitrile (4 mil).
o Quter Layer: Nitrile (minimum 5 mil) or Neoprene.

o Rationale: Amines can permeate thin nitrile; double layers provide a breakthrough time
buffer.

o Eye Protection: Chemical splash goggles. Face shield required if dispensing >100 mL.

o Body Protection: Lab coat + chemically resistant apron (Tyvek®) for scale-up operations.[1]

Operational Workflow

The following diagram outlines the decision logic for safe handling and exposure response.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://ouci.dntb.gov.ua/en/works/4MeO00d4/
https://ouci.dntb.gov.ua/en/works/4MeO00d4/
https://ouci.dntb.gov.ua/en/works/4MeO00d4/
https://ouci.dntb.gov.ua/en/works/4MeO00d4/
https://ouci.dntb.gov.ua/en/works/4MeO00d4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Start: Receive 1-Allyl-diazepane

Check Form:
Free Base or HCI Salt?

Solid
Free Base (Liquid): HCI Salt (Solid):
Handle under N2/Ar Standard Hygroscopic
Prevent CO2 absorption Powder Protocols

Dispense in Fume Hood
(Volumetric or Gravimetric)

i

Spill Event?

Neutralize with weak acid (Citric)
Absorb with Vermiculite

Proceed to Reaction
(Nucleophilic Substitution)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3021734/docs?utm_src=pdf-body-img#safety-and-handling-of-1-allyl-diazepane-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 1: Decision matrix for handling 1-Allyl-diazepane based on physical form and
contingency planning.

Storage & Stability
o Temperature: Store at 2°C to 8°C (Refrigerated).

e Environment: Store under inert gas (Argon preferred). The allyl group is susceptible to auto-
oxidation over long periods; the amine is sensitive to CO2.[1]

o Container: Amber glass with a Teflon-lined cap to prevent photochemical degradation and
leaching.[1]

o Shelf Life: Re-test purity (NMR/LCMS) every 6 months. Look for yellowing (oxidation) or
formation of white crust (carbonate salt).

Synthesis & Application Context

Understanding the reactivity of 1-Allyl-diazepane aids in predicting side reactions and safety
risks.[1] It is primarily used as a nucleophile.

Key Reaction Pathways[1]

» N-Alkylation/Acylation: The secondary amine (N4) attacks electrophiles (alkyl halides, acid
chlorides).[1]

o Safety Note: Reactions with acid chlorides are highly exothermic; cool to 0°C before
addition.

» Ring Closing Metathesis (RCM): The allyl group allows for cyclization with other alkene-
bearing pendants to form bicyclic structures.

Application Logic Diagram
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Figure 2: Synthetic utility of 1-Allyl-diazepane in drug discovery workflows.[1]

Emergency Response Protocols

Scenario Immediate Action

Follow-Up

Wash with lukewarm
) water/soap for 15 min.[1] Do
Skin Contact
NOT use solvents (ethanol)

which enhance absorption.

Monitor for delayed redness or

blistering (chemical burn).

Flush with eyewash station for
Eye Contact ) i )
15 min, holding eyelids open.

Seek immediate

ophthalmological evaluation.

Move to fresh air.[4] If

breathing is difficult, administer

Monitor for pulmonary edema

Inhalation ] )
oxygen (trained personnel (delayed onset possible).
only).[1]

Evacuate area. Absorb with Dispose of waste as

Spill (<50 mL) sand/vermiculite. Neutralize "Hazardous Organic Basic

with dilute citric acid. Waste".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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